N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C26H25N7O3/c1-15-8-6-10-20(17(15)3)32-24-19(13-29-32)25(28-14-27-24)33-22(12-16(2)31-33)30-26(34)18-9-7-11-21(35-4)23(18)36-5/h6-14H,1-5H3,(H,30,34)
• InChI Key: HKULEXQWYGBLIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=C(C(=CC=C5)OC)OC)C
• Molecular Formula: C26H25N7O3
• Molecular Weight: 483.5 g/mol

Description

The compound contains several interesting functional groups and structural features. It includes a pyrazolo[3,4-d]pyrimidin-4-yl group, which is a type of diazine. Diazines are six-membered heterocyclic compounds containing two nitrogen atoms, and they are known to have a wide range of pharmacological applications. The compound also contains a dimethoxybenzamide group, which could potentially contribute to its biological activity.

Scientific Research Applications

• .

Antileishmanial and Antimalarial Activities

. These applications are crucial in combating parasitic diseases.

Drug Discovery

The synthesis and characterization of novel thiophene derivatives continue to be a topic of interest for medicinal chemists. Researchers aim to create structural prototypes with enhanced pharmacological activity.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner .

Mode of Action

The compound interacts with CDK2, inhibiting its activityIt’s known that cdk2 inhibitors typically work by preventing the kinase from phosphorylating its substrates, thereby halting cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This results in the halt of cell proliferation, which is particularly beneficial in the context of cancer treatment, where uncontrolled cell division is a key problem .

Result of Action

The result of the compound’s action is the significant inhibition of cell proliferation. In the context of cancer treatment, this can lead to the reduction in size of tumors and potentially halt the spread of the cancer .